![molecular formula C17H24N4O4 B5639752 5-[2-(2-allyl-3-oxo-2,9-diazaspiro[5.5]undec-9-yl)-2-oxoethyl]-2,4-imidazolidinedione](/img/structure/B5639752.png)
5-[2-(2-allyl-3-oxo-2,9-diazaspiro[5.5]undec-9-yl)-2-oxoethyl]-2,4-imidazolidinedione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[2-(2-allyl-3-oxo-2,9-diazaspiro[5.5]undec-9-yl)-2-oxoethyl]-2,4-imidazolidinedione is a compound characterized by the presence of a diazaspiro undecane ring structure, which has been studied for its unique chemical properties and synthesis methods.
Synthesis Analysis
- The synthesis of related diazaspiro compounds involves [3 + 2] cycloaddition reactions, as demonstrated by Chiaroni et al. (2000) in the synthesis of 5-oxa-2,6-diazaspiro derivatives using methylenelactams and nitrones (Chiaroni, Riche, Rigolet, Mélot, & Vebrel, 2000).
Molecular Structure Analysis
- The crystal structure of a related compound, 5,6-dimethyl-1H-benzo[d]imidazol-3-ium 3-((2,4-dioxo-1,5-dioxaspiro[5.5]undecan-3-ylidene)methyl), was studied by Zeng, Wang, and Zhang (2021), revealing insights into the molecular structure of diazaspiro derivatives (Zeng, Wang, & Zhang, 2021).
Chemical Reactions and Properties
- Research by Kirschke et al. (1994) on ring transformations of 1-Oxa-5,6-diazaspiro compounds into pyrazole derivatives provides insights into the chemical reactivity of the diazaspiro ring system (Kirschke, Hübner, Lutze, Gründemann, & Ramm, 1994).
Physical Properties Analysis
- The study of physical properties, such as thermodynamic characteristics, can be seen in the work of Zeng et al. (2021) on a related 1,5-dioxaspiro[5.5] compound (Zeng, Wang, & Zhang, 2021).
Chemical Properties Analysis
- Metwally et al. (2011) investigated the reaction of 5-phenyl-1-oxa-5,6-diazaspiro derivatives with nucleophiles, providing insights into the chemical properties of the diazaspiro ring system (Metwally, Mohamed, Moustafa, & El-Ossaily, 2011).
properties
IUPAC Name |
5-[2-oxo-2-(3-oxo-2-prop-2-enyl-2,9-diazaspiro[5.5]undecan-9-yl)ethyl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O4/c1-2-7-21-11-17(4-3-13(21)22)5-8-20(9-6-17)14(23)10-12-15(24)19-16(25)18-12/h2,12H,1,3-11H2,(H2,18,19,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IASHBDVSDPTUJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1CC2(CCC1=O)CCN(CC2)C(=O)CC3C(=O)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.